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Abstract

1,4-Benzodioxane-6-carboxylic acid is a heterocyclic organic compound that serves as a

crucial building block in the synthesis of various biologically active molecules. Its rigid bicyclic

structure, composed of a benzene ring fused to a 1,4-dioxane ring, is a key scaffold in

medicinal chemistry.[1] Derivatives of this core structure have demonstrated a wide range of

pharmacological activities, including anti-inflammatory, anticancer, antioxidant, and

antihypertensive properties.[2][3] This document provides a comprehensive overview of the

physicochemical characteristics of 1,4-Benzodioxane-6-carboxylic acid, detailed

experimental protocols for its synthesis and property determination, and a discussion of its

relevance in biological pathways.

Physicochemical Characteristics
The key physicochemical properties of 1,4-Benzodioxane-6-carboxylic acid are summarized

in the table below. These parameters are essential for understanding its behavior in chemical
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reactions and biological systems, guiding its use in drug design, formulation, and synthesis.

Property Value Reference(s)

IUPAC Name
2,3-dihydro-1,4-benzodioxine-

6-carboxylic acid
[4]

CAS Number 4442-54-0 [5]

Molecular Formula C₉H₈O₄ [5][6]

Molecular Weight 180.16 g/mol [5][6]

Appearance
Pale brown or White to Off-

White Crystalline Solid
[7]

Melting Point 134-138 °C [7]

Boiling Point 339.781 °C at 760 mmHg

Density 1.377 g/cm³

pKa 4.37 ± 0.20 (Predicted)

Solubility

Slightly soluble in Acetone,

DMSO, and Methanol.

Generally, short-chain

carboxylic acids are more

soluble in water, with solubility

decreasing as the carbon

chain length increases.[8][9]

Insoluble in water.

Flash Point 141.994 °C

Vapor Pressure 3.48E-05 mmHg at 25°C

Experimental Protocols
Synthesis of 1,4-Benzodioxane-6-carboxylic Acid from
Gallic Acid
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A common synthetic route to produce 1,4-benzodioxane derivatives starts from the readily

available and inexpensive gallic acid.[1][2] The following protocol is a representative multi-step

synthesis.

Step 1: Fischer Esterification of Gallic Acid

Objective: To protect the carboxylic acid group of gallic acid as a methyl ester.

Procedure: Commercially available gallic acid is dissolved in methanol. A catalytic amount of

concentrated sulfuric acid is added. The mixture is refluxed for several hours. After cooling,

the solvent is evaporated, and the resulting methyl 3,4,5-trihydroxybenzoate is purified.[1]

[10]

Step 2: Formation of the 1,4-Dioxane Ring

Objective: To form the characteristic dioxane ring.

Procedure: The product from Step 1, methyl 3,4,5-trihydroxybenzoate, is dissolved in

acetone. An excess of 1,2-dibromoethane and potassium carbonate (K₂CO₃) is added. The

reaction mixture is refluxed for approximately 18 hours.[1] The potassium carbonate acts as

a base to deprotonate the hydroxyl groups, which then react with 1,2-dibromoethane in a

nucleophilic substitution to form the dioxane ring. The resulting product is a substituted 1,4-

benzodioxane methyl ester.[1]

Step 3: Base-Induced Hydrolysis of the Ester

Objective: To deprotect the carboxylic acid group.

Procedure: The methyl ester from the previous step is dissolved in a mixture of methanol and

a 2N sodium hydroxide (NaOH) solution. The mixture is refluxed for about 8 hours.[2] The

NaOH hydrolyzes the ester back to the carboxylic acid. After the reaction is complete, the

mixture is concentrated under vacuum and then acidified with concentrated hydrochloric acid

(HCl). This protonates the carboxylate salt, causing the final product, 1,4-Benzodioxane-6-
carboxylic Acid, to precipitate as a white solid. The solid is then filtered, washed with water,

and dried.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.scirp.org/pdf/ijoc_2022092216175009.pdf
https://www.scirp.org/journal/paperinformation?paperid=120029
https://www.scirp.org/pdf/ijoc_2022092216175009.pdf
https://www.researchgate.net/publication/363779727_Synthesis_and_Characterization_of_14-Benzodioxane-6-Carboxylic_Acid_Amide_Analogs/download
https://www.scirp.org/pdf/ijoc_2022092216175009.pdf
https://www.scirp.org/pdf/ijoc_2022092216175009.pdf
https://www.scirp.org/journal/paperinformation?paperid=120029
https://www.benchchem.com/product/b160342?utm_src=pdf-body
https://www.benchchem.com/product/b160342?utm_src=pdf-body
https://www.scirp.org/journal/paperinformation?paperid=120029
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Gallic Acid

Step 1: Fischer Esterification
(Methanol, H₂SO₄, Reflux)

Methyl 3,4,5-trihydroxybenzoate

Step 2: Ring Formation
(1,2-dibromoethane, K₂CO₃, Acetone, Reflux)

Substituted 1,4-Benzodioxane
Methyl Ester

Step 3: Base-Induced Hydrolysis
(NaOH, Methanol, Reflux)

Acidification
(conc. HCl)

1,4-Benzodioxane-6-carboxylic Acid
(White Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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